Cas no 1361591-56-1 (2-Amino-5-(2,3,6-trichlorophenyl)nicotinic acid)

• Product Name: 2-Amino-5-(2,3,6-trichlorophenyl)nicotinic acid
• CAS No: 1361591-56-1
• MF: C₁₂H₇Cl₃N₂O₂
• MW: 317.555179834366
• CID: 4966988
• Update Time: 2025-06-08

2-Amino-5-(2,3,6-trichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2,3,6-trichlorophenyl)nicotinic acid

• Inchi： 1S/C12H7Cl3N2O2/c13-7-1-2-8(14)10(15)9(7)5-3-6(12(18)19)11(16)17-4-5/h1-4H,(H2,16,17)(H,18,19)
• InChI Key： QGQIPEFREKCDDO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=NC(=C(C(=O)O)C=1)N)Cl)Cl

Computed Properties

• Exact Mass: 315.957311 g/mol
• Monoisotopic Mass: 315.957311 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 76.2
• Molecular Weight: 317.6

Additional information on 2-Amino-5-(2,3,6-trichlorophenyl)nicotinic acid

Comprehensive Overview of 2-Amino-5-(2,3,6-trichlorophenyl)nicotinic acid (CAS No. 1361591-56-1): Properties, Applications, and Research Insights

2-Amino-5-(2,3,6-trichlorophenyl)nicotinic acid (CAS No. 1361591-56-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of nicotinic acid derivatives, which are known for their versatile biological activities. The presence of a trichlorophenyl group and an amino substituent on the pyridine ring enhances its potential as a building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 2-Amino-5-(2,3,6-trichlorophenyl)nicotinic acid has surged, driven by their role in developing small-molecule inhibitors and biologically active agents. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to the trichlorophenyl moiety or the amino group can lead to enhanced efficacy in targeting specific enzymes or receptors. This aligns with current trends in precision medicine and targeted therapy, where customized molecular designs are critical.

The synthesis of CAS No. 1361591-56-1 typically involves multi-step organic reactions, including cross-coupling and functional group transformations. Advanced techniques such as HPLC purification and NMR characterization ensure high purity and accurate structural confirmation. These methodologies are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in high-throughput screening and lead optimization processes.

From an industrial perspective, 2-Amino-5-(2,3,6-trichlorophenyl)nicotinic acid is explored for its potential in crop protection formulations, owing to the pesticidal properties of chlorinated aromatic compounds. However, its application must comply with stringent environmental regulations, a topic highly searched in green chemistry and sustainable agriculture circles. Users often inquire about biodegradability and ecotoxicology profiles of such compounds, emphasizing the need for eco-friendly alternatives.

Another hot topic linked to this compound is its role in metal-organic frameworks (MOFs) and catalysis. The nicotinic acid scaffold can act as a ligand for metal ions, enabling the design of novel coordination polymers. This intersects with trending searches on energy storage materials and carbon capture technologies, where MOFs play a pivotal role. Such interdisciplinary applications highlight the compound's versatility beyond traditional domains.

In summary, 2-Amino-5-(2,3,6-trichlorophenyl)nicotinic acid (CAS No. 1361591-56-1) represents a compelling case study in modern chemical research. Its multifunctional architecture and adaptable reactivity make it a valuable candidate for innovations in drug development, agricultural science, and advanced materials. As scientific inquiries evolve, this compound will likely remain at the forefront of discussions on molecular design and application-driven synthesis.